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Compound of Interest

Compound Name: 3-Phenoxytoluene

Cat. No.: B042325 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the use of 3-Phenoxytoluene (CAS No. 3586-14-9), including detailed

operational and disposal plans to ensure laboratory safety and compliance.

Physicochemical and Safety Data
A summary of key quantitative data for 3-Phenoxytoluene is presented below for easy

reference.
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Property Value Source

Molecular Formula C₁₃H₁₂O [1][2]

Molecular Weight 184.23 g/mol [1][3][4]

Appearance Colorless to light yellow liquid [5]

Boiling Point 271-273 °C [3]

Density 1.051 g/mL at 25 °C [3]

Flash Point
130 °C (266 °F) - Pensky-

Martens closed cup
[3]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

[6]

Operational Plan: Safe Handling and Storage
Adherence to the following step-by-step procedures is critical for the safe handling and storage

of 3-Phenoxytoluene in a laboratory setting.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 3-Phenoxytoluene in a well-ventilated area. Use of a chemical

fume hood is required to provide appropriate exhaust ventilation, especially where dusts or

aerosols may be formed.[1]

Eye and Face Protection: Wear safety glasses with side-shields conforming to EN166 or

NIOSH-approved eye protection.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Always

inspect gloves for integrity before use and employ proper glove removal technique to avoid

skin contact.[1] Dispose of contaminated gloves after use in accordance with good laboratory

practices.[1]
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Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

[7]

Respiratory Protection: For nuisance exposures or where ventilation is inadequate, use a

P95 (US) or P1 (EU EN 143) particle respirator. For higher-level protection, an OV/AG/P99

(US) or ABEK-P2 (EU EN 143) respirator cartridge is recommended. All respirators and their

components must be tested and approved under appropriate government standards such as

NIOSH (US) or CEN (EU).[1]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly and that a safety

shower and eyewash station are readily accessible.

Dispensing: When transferring 3-Phenoxytoluene, avoid splashing and the formation of

mists or aerosols.

Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not breathe vapors or mist.[1]

After handling, wash hands thoroughly before breaks and at the end of the workday.[1]

Storage Procedures
Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Conditions: Store in a cool place.[1] Although it is stable under normal conditions, it is

incompatible with strong oxidizing agents.[7]

Labeling: Ensure all containers are clearly labeled with the chemical name and any

associated hazards.

Emergency and Disposal Plan
First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a physician.[1]
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Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.[1]

[8] Remove any contaminated clothing.[8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water and consult a physician.[1]

Spill Response
In the event of a spill, evacuate personnel to a safe area.[1] Use personal protective

equipment, including respiratory protection.[1] Avoid breathing vapors, mist, or gas.[1]

Containment: Soak up the spill with an inert absorbent material such as sand, silica gel, acid

binder, universal binder, or sawdust.[7]

Cleanup: Sweep or shovel the material into a suitable, closed container for disposal.[1] Do

not create dust.[1]

Ventilation: Ensure adequate ventilation of the area after cleanup is complete.

Environmental Precautions: Prevent the product from entering drains.[1] 3-Phenoxytoluene
is toxic to aquatic life with long-lasting effects.[4][6]

Disposal Plan
Waste Classification: This material may be classified as a hazardous waste. Chemical waste

generators must consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.[7]

Disposal Method: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[1] Consider burning in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Visual Workflow Guides
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The following diagrams illustrate the standard operating procedure for handling 3-
Phenoxytoluene and the workflow for responding to a chemical spill.

Preparation

Handling

Post-Handling

Start: Handling 3-Phenoxytoluene

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Dispense Chemical Carefully

Avoid Skin/Eye Contact
and Inhalation

Store in Tightly Closed Container
in a Cool, Dry Place

Clean Work Area

Wash Hands Thoroughly

End of Procedure
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Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling 3-Phenoxytoluene.

Spill of 3-Phenoxytoluene Detected

Evacuate Immediate Area

Don Appropriate PPE
(incl. Respiratory Protection)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Closed Container

Decontaminate Spill Area

Dispose of Waste as
Hazardous Material

Report the Incident

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b042325?utm_src=pdf-body-img
https://www.benchchem.com/product/b042325?utm_src=pdf-body
https://www.benchchem.com/product/b042325?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for Responding to a 3-Phenoxytoluene Spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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